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Compound of Interest

Compound Name: Phenyl propargyl ether

Cat. No.: B085262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis and medicinal chemistry, propargyl ethers serve as

versatile building blocks and key intermediates. Their terminal alkyne functionality is a gateway

to a multitude of transformations, including cycloadditions, coupling reactions, and

rearrangements. Among the most utilized are Phenyl Propargyl Ether and Benzyl Propargyl

Ether. While structurally similar, the subtle difference of a methylene spacer profoundly impacts

their reactivity, stability, and synthetic applications. This guide provides an objective, data-

supported comparison to inform their selection in research and development.

Structural and Physical Properties: A Tale of Two
Ethers
The core distinction lies in their structure: Phenyl propargyl ether is an aryl ether, with the

oxygen atom directly bonded to the aromatic ring. Benzyl propargyl ether is an alkyl ether, with

a methylene (-CH2-) group separating the oxygen from the phenyl ring. This structural variance

influences their electronic properties and, consequently, their chemical behavior.

The phenoxy group in phenyl propargyl ether is electron-withdrawing, which can increase the

acidity of the terminal alkyne proton compared to the less withdrawing benzyloxy group. This

seemingly minor difference can affect reaction kinetics and catalyst choice in reactions such as

metal-catalyzed couplings.
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Table 1: Comparison of Physical Properties

Property Phenyl Propargyl Ether Benzyl Propargyl Ether

CAS Number 13610-02-1[1] 4039-82-1[2]

Molecular Formula C₉H₈O[1][3] C₁₀H₁₀O[2][4]

Molecular Weight 132.16 g/mol [1][3] 146.19 g/mol [2][4]

Appearance
Colorless to light yellow

liquid[3]
Liquid/Neat[4]

Density 1.030 g/mL at 20 °C[5] ~1.01 g/mL (Predicted)

Boiling Point 89-90 °C at 14 mmHg[1] Not readily available

Refractive Index n20/D 1.533-1.535[1] Not readily available

Synthesis: The Williamson Ether Approach
Both ethers are commonly and efficiently synthesized via the Williamson ether synthesis, an

SN2 reaction between an alkoxide/phenoxide and an alkyl halide.[6][7][8][9][10] This shared

synthetic pathway allows for a direct comparison of reaction conditions and yields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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